Cas no 12650-69-0 (Mupirocin)

Mupirocin Properties

Names and Identifiers

• Mupirocin
• Pseudomonic acid
• 9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynonanoic acid
• Bactroban
• Bactroban Nasal
• BRL-4910A
• Centany
• Mupirocina
• Mupirocine
• Mupirocinum
• Plasimine
• Pseudomonic acid A
• 5,9-Anhydro-2,3,4,8-tetradeoxy-8-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-3-methyl-[2E,8[2S,3S(1S,2S)]]-L-talonon-2-enonic acid 8-carboxyoctyl ester
• Turixi
• Turixin
• Mupricin
• Bactoderm
• BRL 4910A
• Aids108090
• Aids-108090
• C26H44O9
• Bactroban (TN)
• Mupirocinum [Latin]
• Mupirocine [French]
• Mupirocina [Spanish]
• D0GX863OA5
• MRC
• 6-Chloro-2,4-dimethoxy pyrimidine
• 9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynonanoic
• +Expand

• MDL： MFCD01711620
• InChIKey： MINDHVHHQZYEEK-HBBNESRFSA-N
• Inchi： 1S/C26H44O9/c1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27/h13,17-21,24-27,31-32H,4-12,14-15H2,1-3H3,(H,28,29)/b16-13+/t17-,18-,19-,20-,21-,24+,25-,26-/m0/s1
• SMILES： O1[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])O[H])[C@]1([H])C([H])([H])[C@@]1([H])C([H])([H])O[C@@]([H])(C([H])([H])/C(=C(\[H])/C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])/C([H])([H])[H])[C@@]([H])([C@]1([H])O[H])O[H]

Computed Properties

• Exact Mass: 500.29900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 17
• Monoisotopic Mass: 500.299
• Heavy Atom Count: 35
• Complexity: 694
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 146

Experimental Properties

• LogP: 2.59250
• PSA: 146.05000
• Merck: 6302
• Refractive Index: 1.524
• Water Partition Coefficient: Soluble in DMSO or methanol. Sparingly soluble in water
• Boiling Point: 672.3°C at 760 mmHg
• Melting Point: 78°C(lit.)
• Flash Point: >110°(230°F)
• Solubility: H2O: 12 mg/mL, soluble
• Color/Form: Crystallized from diethyl ether, melting point 77 ～ 78 ℃.
• Solubility: Soluble in DMSO or methanol. Sparingly soluble in water
• λmax: 222(EtOH)(lit.)
• Specific Rotation: -15.7° - -20.0° (c=1, MeOH)
• Density: 1.1830

Mupirocin Security Information

• RTECS：RA6907000
• WGK Germany：2
• Safety Instruction： S2
• Hazard Statement： H317
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Mupirocin Customs Data

• HS CODE：2941909000
• Customs Data：

  China Customs Code:

  2941909000

Related Categories

• Other Chemical Reagents